Cas no 1261755-59-2 (3'-Methoxy-5'-methyl-2,3,4,5,6-pentafluorobiphenyl)

• Product Name: 3'-Methoxy-5'-methyl-2,3,4,5,6-pentafluorobiphenyl
• CAS No: 1261755-59-2
• MF: C₁₄H₉F₅O
• MW: 288.212681531906
• CID: 4997357
• Update Time: 2025-10-24

3'-Methoxy-5'-methyl-2,3,4,5,6-pentafluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Methoxy-5'-methyl-2,3,4,5,6-pentafluorobiphenyl

• Inchi： 1S/C14H9F5O/c1-6-3-7(5-8(4-6)20-2)9-10(15)12(17)14(19)13(18)11(9)16/h3-5H,1-2H3
• InChI Key： VOIGAPQQJOCTDA-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C=C(C=C(C)C=1)OC)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 313
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2

Additional information on 3'-Methoxy-5'-methyl-2,3,4,5,6-pentafluorobiphenyl

Introduction to 3'-Methoxy-5'-methyl-2,3,4,5,6-pentafluorobiphenyl (CAS No. 1261755-59-2)

3'-Methoxy-5'-methyl-2,3,4,5,6-pentafluorobiphenyl, identified by its Chemical Abstracts Service (CAS) number 1261755-59-2, is a fluorinated biphenyl derivative that has garnered significant attention in the field of pharmaceutical and materials science. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which confer unique electronic and steric properties. The structural features of 3'-Methoxy-5'-methyl-2,3,4,5,6-pentafluorobiphenyl make it a promising candidate for various applications, particularly in the development of advanced materials and bioactive molecules.

The molecular structure of 3'-Methoxy-5'-methyl-2,3,4,5,6-pentafluorobiphenyl consists of two benzene rings connected by a single bond, with fluorine atoms substituting all hydrogen atoms on one ring and additional methyl and methoxy groups attached at specific positions. This arrangement results in a highly electronegative and rigid framework, which can influence its interactions with biological targets. The presence of fluorine atoms enhances the compound's lipophilicity and metabolic stability, making it an attractive scaffold for drug design.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their ability to modulate biological processes. 3'-Methoxy-5'-methyl-2,3,4,5,6-pentafluorobiphenyl has been studied for its potential applications in pharmaceuticals, where its unique properties can be leveraged to develop novel therapeutic agents. For instance, the electron-withdrawing nature of fluorine atoms can improve the binding affinity of a molecule to its target receptor. This has led to investigations into its role as an intermediate in synthesizing kinase inhibitors and other small-molecule drugs.

One of the most compelling aspects of 3'-Methoxy-5'-methyl-2,3,4,5,6-pentafluorobiphenyl is its potential in materials science. Fluorinated biphenyls are known for their thermal stability and resistance to chemical degradation, making them suitable for high-performance polymers and coatings. Researchers have explored its use in developing advanced electronic materials such as organic semiconductors and light-emitting diodes (LEDs). The electron-deficient nature of the fluorinated rings can facilitate charge transport properties essential for these applications.

The synthesis of 3'-Methoxy-5'-methyl-2,3,4,5,6-pentafluorobiphenyl involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms typically requires specialized reagents and techniques due to the high reactivity of fluorinating agents. Despite these challenges, advancements in synthetic methodologies have made it more feasible to produce complex fluorinated compounds like this one on an industrial scale.

Recent studies have also highlighted the role of 3'-Methoxy-5'-methyl-2,3,4,5,6-pentafluorobiphenyl in medicinal chemistry. Its structural motif has been incorporated into libraries of compounds for high-throughput screening (HTS) to identify new bioactive molecules. The combination of methoxy and methyl groups provides additional sites for functionalization without compromising the core fluorinated biphenyl scaffold. This flexibility allows chemists to fine-tune the properties of the compound for specific applications.

The pharmacological potential of 3'-Methoxy-5'-methyl-2,3,4,5,6-pentafluorobiphenyl has been further explored through computational modeling and experimental studies. Molecular docking simulations have shown that this compound can interact with various biological targets with high specificity. For example，it has been found to bind to certain enzymes involved in metabolic pathways relevant to inflammation and cancer. These findings suggest that derivatives of this compound could serve as lead candidates for developing novel therapeutic agents.

In addition to its pharmaceutical applications，3'-Methoxy-5'-methyl-2，3，4，5，6-pentafluorobiphenyl has been investigated for its environmental impact。While fluorinated compounds are generally resistant to degradation，their persistence in the environment raises concerns about long-term ecological effects。However，researchers are working on developing greener synthetic routes that minimize waste generation and reduce hazardous byproducts。These efforts are crucial for ensuring that the use of such compounds does not come at an environmental cost。

The future prospects for 3’-Methoxy - 5’ -methyl - 2， 3， 4， 5 ， 6 - pentafluorobiphenyl are promising，with ongoing research aimed at expanding its applications across multiple domains。In pharmaceuticals， efforts are underway to optimize its pharmacokinetic properties through structural modifications。In materials science， researchers are exploring new ways to utilize its unique electronic properties for next-generation technologies。As our understanding of this compound grows， so too will its potential contributions to science and industry。